2,3-Dichloro-6-methylpyridine

• IUPAC Name: 2,3-dichloro-6-methylpyridine
• InChI: InChI=1S/C6H5Cl2N/c1-4-2-3-5(7)6(8)9-4/h2-3H,1H3
• InChI Key: BRJDBTSPHZWCBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1)Cl)Cl
• Molecular Formula: C6H5Cl2N
• DSSTOX Substance ID: DTXSID10570800
• Molecular Weight: 162.01 g/mol
• CAS No.: 54957-86-7

Description

2,3-Dichloro-6-methylpyridine is a chlorinated pyridine derivative with the molecular formula C6H5Cl2N. It is a valuable intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. The compound is characterized by the presence of two chlorine atoms and one methyl group attached to the pyridine ring, which significantly influences its chemical properties and reactivity.

Scientific Research Applications

2,3-Dichloro-6-methylpyridine is utilized in several scientific research applications, including:

Chemistry: As a building block for the synthesis of more complex organic molecules.

Biology: In the study of enzyme inhibitors and receptor ligands.

Medicine: As an intermediate in the synthesis of pharmaceutical compounds with potential therapeutic effects.

Industry: In the production of agrochemicals, dyes, and other specialty chemicals.

Safety and Hazards

The safety information for 2,3-Dichloro-6-methylpyridine indicates that it may cause skin irritation (H317) and serious eye irritation (H319). Precautionary measures include avoiding contact with skin and eyes, and if contact occurs, rinsing cautiously with water.

Mechanism of Action

Target of Action

It’s known that pyridine derivatives can interact with various biological targets, depending on their specific substitutions .

Mode of Action

Pyridine derivatives are often used in the synthesis of various organic compounds, including pharmaceuticals . They can participate in reactions with organomagnesiums and organolithiums, leading to substituted and functionalized structures .

Biochemical Pathways

It’s worth noting that pyridine derivatives can be involved in various chemical reactions, such as the suzuki–miyaura cross-coupling , which is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Pharmacokinetics

It’s known that the compound has a high gi absorption and is bbb permeant . It’s also a CYP1A2 inhibitor .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2,3-Dichloro-6-methylpyridine. For instance, it’s recommended to store the compound in a dry and well-ventilated place, and it should be kept refrigerated . It’s also noted that the compound should be handled with care to avoid ingestion and inhalation .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,3-Dichloro-6-methylpyridine typically involves the chlorination of 6-methylpyridine. One common method is the direct chlorination using chlorine gas in the presence of a catalyst such as iron(III) chloride. The reaction is carried out under controlled conditions to ensure selective chlorination at the 2 and 3 positions on the pyridine ring.

Industrial Production Methods: In industrial settings, the production of this compound is often scaled up using continuous flow reactors to maintain consistent reaction conditions and improve yield. The process involves the use of high-purity starting materials and precise control of temperature and reaction time to achieve optimal results.

Chemical Reactions Analysis

Types of Reactions: 2,3-Dichloro-6-methylpyridine undergoes various chemical reactions, including:

Nucleophilic Substitution: The chlorine atoms can be replaced by nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.

Oxidation: The methyl group can be oxidized to form corresponding carboxylic acids or aldehydes.

Reduction: The compound can be reduced to form 2,3-dichloro-6-methylpiperidine.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents like sodium methoxide or potassium thiolate in polar aprotic solvents such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide in acidic or basic media.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a palladium catalyst.

Major Products:

Nucleophilic Substitution: Substituted pyridines with various functional groups.

Oxidation: this compound carboxylic acid or aldehyde derivatives.

Reduction: 2,3-Dichloro-6-methylpiperidine.

Comparison with Similar Compounds

• 2,6-Dichloro-3-methylpyridine
• 2,3-Dichloro-5-methylpyridine
• 2,3,5-Trichloropyridine

Comparison: 2,3-Dichloro-6-methylpyridine is unique due to the specific positioning of its chlorine atoms and methyl group, which confer distinct reactivity patterns compared to its analogs. For instance, 2,6-Dichloro-3-methylpyridine has chlorine atoms at the 2 and 6 positions, leading to different steric and electronic effects that influence its chemical behavior. Similarly, 2,3,5-Trichloropyridine, with an additional chlorine atom, exhibits different reactivity in substitution and reduction reactions.